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Compound of Interest

Compound Name: Chrysene

Cat. No.: B7769849 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management of chemical compounds is a cornerstone of laboratory safety and environmental

stewardship. Chrysene, a polycyclic aromatic hydrocarbon (PAH), is classified as a hazardous

substance, necessitating strict disposal protocols.[1] Adherence to these procedures is not only

a regulatory requirement but also a fundamental aspect of responsible scientific practice. This

guide provides a comprehensive, step-by-step plan for the safe handling and disposal of

Chrysene.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle Chrysene with the

appropriate safety measures to mitigate exposure risks.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical goggles.[1]

Respiratory Protection: In the event of dust or aerosol generation, a suitable particulate

respirator should be used.[1]

Protective Clothing: A lab coat or other protective clothing is essential to prevent skin

contact.[1]
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Engineering Controls: All handling of Chrysene should take place in a well-ventilated area,

preferably within a certified chemical fume hood to minimize the risk of inhalation.[1]

In Case of Accidental Release:

Evacuate all personnel from the immediate spill area.[1]

Remove all potential sources of ignition.[1]

Ensure the area is well-ventilated.[1]

For solid spills, carefully sweep or scoop the material into a designated, closed container for

disposal, taking care to avoid dust generation.[1]

Prevent the chemical from entering drains or waterways, as PAHs are toxic to aquatic life.[1]

Step-by-Step Disposal Procedures
The disposal of Chrysene must be managed as hazardous waste in strict accordance with all

local, state, and federal regulations.[1]

1. Waste Identification and Segregation:

Clearly label all waste containers holding Chrysene with "Hazardous Waste," the chemical

name ("Chrysene"), and the appropriate hazard symbols (e.g., "Toxic," "Harmful if

swallowed," "Very toxic to aquatic life").[1] Chrysene is designated with the EPA waste

number U050.[2][3]

Do not mix Chrysene waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.[1] Chemical wastes should be

segregated by general waste type, such as flammables, poisons, acids, and bases.[1]

2. Containerization:

Solid Waste: Place unused or expired Chrysene powder, contaminated gloves, bench paper,

pipette tips, and other disposable labware into a dedicated, clearly labeled, and leak-proof

container.[1]
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Liquid Waste: Collect solutions containing Chrysene in a compatible, sealed, and leak-proof

container.[1]

Sharps: Immediately place all contaminated sharps (needles, scalpels, etc.) into a

designated, puncture-resistant sharps container.[1]

3. Storage:

Store all waste containers in a designated and secure hazardous waste satellite

accumulation area.[1]

This area must be well-ventilated and situated away from general laboratory traffic.[1]

Ensure that incompatible wastes are segregated to prevent hazardous reactions.[1]

4. Decontamination of Laboratory Equipment:

Glassware and Non-disposable Equipment: All non-disposable equipment that has come into

contact with Chrysene must be thoroughly decontaminated. A standard procedure involves

triple rinsing the equipment with a suitable solvent capable of dissolving the compound.[1]

The rinsate from the first rinse must be collected and disposed of as hazardous liquid waste.

[1]

All cleaning materials, such as wipes or absorbents, must also be disposed of as hazardous

solid waste.[1]

5. Final Disposal:

The primary and most effective method for the final disposal of Chrysene and contaminated

materials is high-temperature incineration at a licensed hazardous waste facility.[1][4] This

process ensures the complete destruction of the hazardous compound.[1]

Alternatively, the material can be disposed of by removal to a licensed chemical destruction

plant.[5] Some laboratory wastes containing Chrysene can be oxidized using agents such

as concentrated sulfuric acid, potassium dichromate, or potassium permanganate.[4]
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Contact your institution's EHS office or a certified hazardous waste disposal contractor to

arrange for the pickup and disposal of all Chrysene waste.[1]

Summary of Chrysene Disposal Parameters
Parameter Guideline Citation

EPA Hazardous Waste

Number
U050 [2][3]

Primary Disposal Method High-Temperature Incineration [1][4]

Alternative Disposal
Licensed Chemical Destruction

Plant
[5]

Waste Segregation
Segregate from other waste

streams
[1]

Labeling

"Hazardous Waste,"

"Chrysene," and hazard

symbols

[1]

Container Rinsing
Triple rinse with a suitable

solvent
[1]

Experimental Protocol: Decontamination of
Glassware
This protocol outlines the steps for the decontamination of laboratory glassware that has been

in contact with Chrysene.

Materials:

Contaminated glassware

Suitable solvent (e.g., acetone, toluene)

Three separate waste containers for rinsate, all properly labeled as "Hazardous Waste:

Chrysene Rinsate"
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Personal Protective Equipment (PPE) as described above

Chemical fume hood

Procedure:

Perform all rinsing procedures within a certified chemical fume hood.

Don all required PPE, including chemical-resistant gloves and safety goggles.

First Rinse: Add a small amount of the chosen solvent to the glassware. Swirl the solvent to

ensure it comes into contact with all interior surfaces. Decant the solvent into the first

designated hazardous waste container. This first rinsate will be the most concentrated and

must be disposed of as hazardous waste.[1]

Second Rinse: Add a fresh aliquot of solvent to the glassware. Again, swirl to rinse all

surfaces thoroughly. Decant this second rinsate into the second hazardous waste container.

Third Rinse: Repeat the rinsing process with a third aliquot of fresh solvent. Decant the final

rinsate into the third hazardous waste container.

Allow the glassware to air dry completely in the fume hood before removing it for washing

with soap and water.

Seal all hazardous waste containers and store them in the designated satellite accumulation

area for pickup by a certified hazardous waste disposal contractor.

Chrysene Disposal Workflow
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Start: Chrysene Waste Generation

1. Don Appropriate PPE 5. Decontaminate Equipment
(Triple Rinse)

2. Segregate Waste
(Solid, Liquid, Sharps)

3. Label Container
'Hazardous Waste - Chrysene'

4. Store in Designated
Satellite Accumulation Area

6. Contact EHS for Pickup

Collect Rinsate as
Hazardous Waste

7. Final Disposal:
High-Temperature Incineration

End: Safe Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Chrysene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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